Cas no 114977-28-5 (Docetaxel)

Docetaxel is a semi-synthetic taxane derivative with demonstrated efficacy in treating various cancers, including non-small cell lung cancer and breast cancer. Its key advantages lie in its ability to inhibit cell division and induce apoptosis, resulting in tumor shrinkage and improved patient outcomes through targeted chemotherapeutic intervention.

Docetaxel structure

Product Name:Docetaxel

CAS No:114977-28-5

MF:C₄₃H₅₃NO₁₄

MW:807.8792

MDL:MFCD00871399

CID:63126

PubChem ID:24845209

Update Time:2025-08-06

Docetaxel Chemical and Physical Properties

Names and Identifiers

- Taxotere
- DOCETAXEL
- DOCETAXEL TRIHYDRATE
- n-debenzoyl-n-tert-butoxycarbonyl-10-deacetyl taxol
- n-debenzoyl-n-(tert-butoxycarbonyl)taxol
- )benz(1,2-b)oxet-9-ylester,(2ar-(2a-alpha,4-beta,4a-beta,6-beta,9-alpha(alph
- -,12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydr
- benzenepropanoicacid,beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy
- rp56976
- DOCETAXEL (TAXOTERE)
- DocetaxelAnhydrousin-HouseStandard
- Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-a-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trih ydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (aR,bS)-
- Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-, 12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, [2aR-[2aα,4β,4aβ,6β,9α(αR*,βS*),11α,12α,12aα,12bα]]-
- Benzenepropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxy-, (2aR,4S,4aS,...
- D107319
- Docetaxel(Anhydrous)
- DOCETAXEL(P)
- Docetaxel,DOC
- 2-amino-5-phosphopentanoicacid
- 5-PHOSPHONO-DL-NORVALINE
- acide amino-6 carboxy-6 hexylphosphonique
- AP-5
- APV
- D-2-amino-5-phosphonovaleric acid
- DL-2-amino-5-phosphonovaleric acid
- DL-APV
- docetaxcel,DTX
- DOCETAXEL(TAXOTERE) UK 427857
- DocetaxelAnhydrous
- N-debenzoyl-N
- N-DEBENZOYL-N-BOC-10-DEACETYL TAXOL
- N-DEBENZOYL-N-TERT-BUTOXYCARBONYL-10-DEACETYL
- TAXOTERE, DOCETAXEL
- Trihydrate
- Docetere
- BIND-014
- Decetaxel
- NSC_628503
- Taxotere(R)
- Docetaxel9.5%
- Docetaxel anhydrous
- Docetaxol
- EmDOC
- RP 56976
- Docetaxel, Trihydrate
- TXL
- Taxotere (TN)
- 699121PHCA
- NSC628503
- Docetaxel, 98%
- XRP6976
- Docetaxolum [INN-Latin]
- DSSTox_CID_20464
- DSSTox_RID_79497
- DSSTox_GSID_4
- DSSTox_GSID_40464
- (2alpha,5beta,7beta,10beta,13alpha)-4-
- RP-56976
- 114915-20-7
- Docetaxel Teva
- SID 530
- DOCETAXEL [HSDB]
- Z1546621742
- Docetaxel [INN]
- DTXSID0040464
- BIND 014
- Docetaxel, purum, >=97.0% (HPLC)
- DOCETAXEL (EP MONOGRAPH)
- CS-1144
- DOCETAXEL TEVA PHARMA
- SR-01000003023
- Docetaxel Accord
- MFCD00800737
- BD164373
- DTXCID8020464
- (2beta,5beta,7alpha,8alpha,10alpha,13alpha)-4-(acetyloxy)-13-({(2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoyl}oxy)-1,7,10-trihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
- NSC 628503
- Docetaxolum (Latin)
- Docetaxel Winthrop
- DOCETAXEL (USP MONOGRAPH)
- ANX-514
- BRD-K30577245-341-01-9
- MFCD00871399
- Q-100074
- AKOS024457953
- (2alpha,5beta,7beta,10beta,13alpha)-4-(acetyloxy)-13-({(2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoyl}oxy)-1,7,10-trihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
- XRP-6976L
- Docetaxel (JAN/INN)
- N-debenzoyl-N-tert-butoxycarbonyl-10-deacetyltaxol
- EX-A1206
- Tox21_112781
- NCGC00181306-02
- NS00006849
- Docetaxel (TN)
- Benzenepropanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl ester, (alphaR,betaS)-
- taxotel
- HMS2089K08
- SCHEMBL4419
- DOCETAXEL (USP IMPURITY)
- NSC 759850
- CID148124
- Docetaxel?
- N Debenzoyl N tert butoxycarbonyl 10 deacetyltaxol
- NCGC00181306-04
- BRD-K30577245-001-04-3
- Docefrez
- GTPL6809
- (2R,3S)-N-CARBOXY-3-PHENYLISOSERINE, N-TERT-BUTYL ESTER, 13-ESTER WITH 5beta,20-EPOXY-1,2alpha,4,7beta,10beta,13alpha-HEXAHYDROXYTAX-11-EN-9-ONE 4-ACETATE 2-BENZOATE
- AB01273941-01
- Benzenepropanoic acid,1-dimethylethoxy)carbonyl]amino]-.alpha.-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (.alpha.R,.beta.S)
- (1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-(acetyloxy)-15-{[(2R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-3-phenylpropanoyl]oxy}-1,9,12-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0^{3,10}.0^{4,7}]heptadec-13-en-2-yl benzoate
- 4-(acetyloxy)-13alpha-(((2R,3S)-3-((tert-butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoyl)oxy)-1,7beta,10beta-trihydroxy-9-oxo-5beta,20-epoxytax-11-en-2alpha-yl benzoate
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-acetoxy-9-(((2R,3S)-3-((tert-butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoyl)oxy)-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl benzoate
- Docetaxel, anhydrous
- CABAZITAXEL METABOLITE (RP56976)
- NSC-628503
- D07866
- UNII-15H5577CQD
- BDBM36351
- CAS-114977-28-5
- AKOS015960718
- (1S,2S,3R,4S,5R,7S,8S,10R,13S)-4-Acetoxy-2-benzoyloxy-5,20-epoxy-1,7,10-trihydroxy-9-oxotax-11-en-13-yl (2R,3S)-3-(1,1-dimethylethyl)oxycarbonylamino-2-hydroxy-3-phenylpropanoate
- Docetaxel Kabi
- Benzenepropanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,1313-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl ester, trihydrate, (alphaR,betaS)-
- 114977-28-5
- SDP-014
- 4-(acetyloxy)-13alpha-({(2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoyl}oxy)-1,7beta,10beta-trihydroxy-9-oxo-5beta,20-epoxytax-11-en-2alpha-yl benzoate
- HSDB 6965
- Anhydrous Docetaxel, European Pharmacopoeia (EP) Reference Standard
- CHEMBL92
- [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,9,12-trihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
- D4102
- DOCETAXEL ANHYDROUS [WHO-DD]
- Benzenepropanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy-, 12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl ester
- AB01273941-02
- CKD-810
- DOCETAXEL [MI]
- Docetaxolum
- W-60384
- AC-383
- DOCETAXEL (USP-RS)
- DB01248
- Docecad
- docetaxelum
- Benzenepropanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy-, (2aR,4S,4aR,6R,9S,11S,12S,12aS,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,4a,6,11-tetrahydroxy-8,12a,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl ester, (alphaR)-, hydrate (1:3)
- DOCETAXEL [JAN]
- Tox21_113088
- Taxoel
- N-debenzoyl-N-(tert-butoxycarbonyl)-10-deacetyltaxol
- KS-1452
- DOCETAXEL TRIHYDRATE (EP MONOGRAPH)
- EN300-123047
- Q420436
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (aR,bS)-b-[[(1,1-dimethylethoxy)carbonyl]amino]-a-hydroxybenzenepropanoate
- UNII-699121PHCA
- SR-01000003023-5
- NCGC00181306-01
- CHEBI:4672
- Docetaxel- Bio-X
- BIND 014 [WHO-DD]
- Taxotere (Aventis)
- (2R,3S)-N-CARBOXY-3-PHENYLISOSERINE, N-TERT-BUTYL ESTER, 13-ESTER WITH 5.BETA.,20-EPOXY-1,2.ALPHA.,4,7.BETA.,10.BETA.,13.ALPHA.-HEXAHYDROXYTAX-11-EN-9-ONE 4-ACETATE 2-BENZOATE
- L01CD02
- HY-B0011
- DOCETAXEL MYLAN
- [acetoxy-[(2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenyl-propanoyl]oxy-trihydroxy-tetramethyl-oxo-[?]yl] benzoate
- NCGC00242509-01
- SYP-0704A
- docetaxel 114977-28-5
- Tox21_112781_1
- ZDZOTLJHXYCWBA-VCVYQWHSSA-
- N-debenzoyl-N-(tert-butoxycarbonyl)-10-deacetylpaclitaxel
- Docetaxel
- MDL： MFCD00871399
- Inchi： 1S/C43H53NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30-33,35,46-48,53H,19-21H2,1-8H3,(H,44,52)/t26-,27-,28+,30-,31+,32+,33-,35-,41+,42-,43+/m0/s1
- InChI Key： ZDZOTLJHXYCWBA-VCVYQWHSSA-N
- SMILES： O1C([H])([H])[C@@]2([C@@]1([H])C([H])([H])[C@@]([H])([C@@]1(C([H])([H])[H])C([C@@]([H])(C3=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@](C3(C([H])([H])[H])C([H])([H])[H])([C@]([H])([C@]21[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC([C@@]([H])([C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])=O)O[H])=O)O[H])OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 807.34700
Monoisotopic Mass: 807.347
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 58
Rotatable Bond Count: 13
Complexity: 1660
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 18
Molecular Weight: 807.9
XLogP3: 1.6
Topological Polar Surface Area: 224

Experimental Properties

Color/Form: White powder
Density: 1.38
Melting Point: 232 ºC
Boiling Point: 900.5°C at 760 mmHg
Flash Point: 498.4ºC
Refractive Index: 1.618
Solubility: Insoluble
Water Partition Coefficient: Soluble in dimethyl sulfoxide and ethanol. Insoluble in water.
PSA: 224.45000
LogP: 3.65050
Merck: 14,3397
Specific Rotation: -36 º (c=0.74,EtOH)
Solubility: Insoluble in water, soluble in methanol, etc
Vapor Pressure: 5.61X10-27 mm Hg at 25 °C (est)

Docetaxel Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：1544
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26; S36/37
RTECS：DA4172750
Hazardous Material Identification：
Hazard Level：6.1(b)
Risk Phrases：R36/37/38
Packing Group：III
Storage Condition：4°C, protect from light
HazardClass：6.1(b)
PackingGroup：III

Docetaxel Customs Data

HS CODE：29322090
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Docetaxel Pricemore >>

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YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80194-5mg	Docetaxel	114977-28-5	98.0%	5mg	¥100	2021-05-07
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Docetaxel Suppliers

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(CAS:114977-28-5)Docetaxel

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Purity:99%

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(CAS:114977-28-5)Docetaxel

Order Number:sfd2560

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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Docetaxel Spectrogram

MS-MS

1H NMR

300 MHz

DMSO

13C NMR

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:114977-28-5)Docetaxel

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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Suzhou Senfeida Chemical Co., Ltd

(CAS:114977-28-5)Docetaxel

Purity:99.9%

Quantity:200kg

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Cas no 114977-28-5 (Docetaxel)

Docetaxel Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Docetaxel Security Information

Docetaxel Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

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Docetaxel Spectrogram

Docetaxel Related Literature

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